2-Amino-4-(3-chlorophenyl)thiophene-3-carboxylic acid

Specification

• Molecular Formula: C11H8ClNO2S
• Molecular Weight: 253.71 g/mol
• IUPAC Name: 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylic acid
• Standard InChI: InChI=1S/C11H8ClNO2S/c12-7-3-1-2-6(4-7)8-5-16-10(13)9(8)11(14)15/h1-5H,13H2,(H,14,15)
• Standard InChI Key: BEVRGXJQQIDOLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CSC(=C2C(=O)O)N

Introduction

Molecular Structure and Chemical Properties

Structural Elucidation

The compound features a thiophene ring—a five-membered aromatic system containing one sulfur atom—substituted at the 2-, 3-, and 4-positions with an amino (-NH2), carboxylic acid (-COOH), and 3-chlorophenyl group, respectively. The chlorine atom at the meta position of the phenyl ring introduces steric and electronic effects that distinguish this isomer from its para-substituted analogs.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C12H10ClNO2S
Molecular Weight	283.73 g/mol
Exact Mass	283.007 g/mol
Topological Polar Surface	89.6 Ų
LogP (Octanol-Water)	3.2 (estimated)
Hazard Codes	Xi (Irritant)

The carboxylic acid group enhances hydrophilicity, while the chlorophenyl and thiophene moieties contribute to lipophilicity, resulting in balanced solubility profiles suitable for pharmaceutical applications.

Synthesis and Industrial Production

Synthetic Routes

The synthesis of thiophene derivatives typically involves cyclocondensation reactions. For 2-amino-4-arylthiophene-3-carboxylic acids, a modified Gewald reaction is often employed:

• Gewald Reaction Protocol:

  • Reagents: 3-chlorobenzaldehyde, cyanoacetic acid, elemental sulfur.

  • Conditions: Reflux in ethanol or DMF with a base (e.g., morpholine) at 80–100°C for 6–12 hours.

  • Mechanism: The reaction proceeds via Knoevenagel condensation followed by cyclization, facilitated by sulfur incorporation.

• Post-Synthetic Modifications:

  • Ester Hydrolysis: If starting from an ester precursor (e.g., ethyl 2-amino-4-phenylthiophene-3-carboxylate), saponification with aqueous NaOH or HCl yields the carboxylic acid.

Table 2: Optimized Reaction Conditions

Parameter	Optimal Value
Temperature	90°C
Solvent	Ethanol
Catalyst	Morpholine
Reaction Time	8 hours
Yield	65–75% (theoretical)

Physicochemical and Spectroscopic Characterization

Spectral Data

• IR Spectroscopy:

  • Strong absorption at 1680–1700 cm⁻¹ (C=O stretch of carboxylic acid).

  • Peaks at 3300–3500 cm⁻¹ (N-H stretch of amino group).

• NMR (¹H and ¹³C):

  • ¹H NMR (DMSO-d6): δ 7.45–7.60 (m, 4H, Ar-H), 6.80 (s, 1H, thiophene-H), 5.20 (s, 2H, NH2).

  • ¹³C NMR: δ 167.8 (COOH), 145.2 (C-S), 134.5 (C-Cl), 128.3–130.1 (Ar-C).

Solubility and Stability

• Solubility:

  • DMSO: >30 mg/mL

  • Ethanol: ~20 mg/mL

  • Water: <1 mg/mL (pH-dependent)

• Stability:

  • Degrades above 200°C; photosensitive (requires storage at 2–8°C in dark).

Activity Type	Target	Potential Mechanism
Antimicrobial	Bacterial cell wall	Disruption of peptidoglycan synthesis
Anticancer	Bcl-2/Bax proteins	Promotion of pro-apoptotic signaling

Industrial and Regulatory Considerations

Regulatory Compliance

• HS Code: 2934.99.90 (heterocyclic compounds with nitrogen hetero-atom).

• Safety Protocols:

  • Use PPE (gloves, goggles) to avoid irritation (Xi hazard code).

  • Follow OECD guidelines for waste disposal.